Cas no 140670-54-8 (2-Pyrazinecarboxamide,N-(1-oxopropyl)-)

• Product Name: 2-Pyrazinecarboxamide,N-(1-oxopropyl)-
• CAS No: 140670-54-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 102047
• PubChem ID: 45122953
• Update Time: 2025-04-18

2-Pyrazinecarboxamide,N-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,N-(1-oxopropyl)-
• N-Propionylpyrazine-2-carboxamide
• 140670-54-8

• Inchi： 1S/C8H9N3O2/c1-2-7(12)11-8(13)6-5-9-3-4-10-6/h3-5H,2H2,1H3,(H,11,12,13)
• InChI Key： IWNKHQMUWGSXGK-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72A^2

Experimental Properties

• PSA: 71.95